Cas no 2171804-70-7 (4-aminopyridine-2-sulfonamide hydrochloride)

• Product Name: 4-aminopyridine-2-sulfonamide hydrochloride
• CAS No: 2171804-70-7
• MF: C₅H₈ClN₃O₂S
• MW: 209.6539
• CID: 5051629
• PubChem ID: 137949922
• Update Time: 2025-09-22

4-aminopyridine-2-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Aminopyridine-2-sulfonamide;hydrochloride
• 4-aminopyridine-2-sulfonamide hydrochloride

• Inchi： 1S/C5H7N3O2S.ClH/c6-4-1-2-8-5(3-4)11(7,9)10;/h1-3H,(H2,6,8)(H2,7,9,10);1H
• InChI Key： BPXMENIZUZVFTJ-UHFFFAOYSA-N
• SMILES： Cl[H].S(C1C([H])=C(C([H])=C([H])N=1)N([H])[H])(N([H])[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 220
• Topological Polar Surface Area: 107